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Compound of Interest

Compound Name:
4-Bromo-2-(bromomethyl)-1-

methoxybenzene

CAS No.: 184970-28-3

Cat. No.: B065649

Get Quote

Executive Summary: The "Dual-Warhead"
Intermediate
4-Bromo-2-(bromomethyl)-1-methoxybenzene (CAS: 2151325-09-4 / Analogous precursors)

represents a high-value scaffold in medicinal chemistry, particularly for the synthesis of

isoindolinones (HDAC inhibitors) and receptor modulators.[1] Its structural uniqueness lies in its

orthogonal reactivity profile:

Benzylic Bromide (C2 position): Highly reactive electrophile (

labile), sensitive to moisture, and a potent lachrymator.

Aryl Bromide (C4 position): Stable electrophile suitable for metal-catalyzed cross-coupling

(Suzuki, Buchwald-Hartwig).[1]
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Critical Insight: Success with this molecule depends entirely on the Order of Operations. The

benzylic position must typically be engaged or protected before subjecting the aryl bromide to

palladium catalysis to prevent polymerization or oxidative addition errors.

Chemical Profile & Safety Standards
Warning: This compound is a Lachrymator and Corrosive. It releases HBr upon hydrolysis.[1]

Property Specification

IUPAC Name 4-Bromo-1-(bromomethyl)-2-methoxybenzene

Molecular Weight 279.96 g/mol

Appearance White to off-white solid or crystalline powder

Storage
< -20°C, Hygroscopic, Light Sensitive.[1] Store

under Argon/Nitrogen.[1]

Solubility
Soluble in DCM, THF, EtOAc.[1] Reacts with

alcohols/water.[1]

Handling Protocol:

Engineering Controls: All weighing and transfers must occur within a fume hood or glovebox.

Quenching: Residual glassware should be rinsed with 5% aqueous sodium thiosulfate or

dilute ammonia to neutralize active alkyl bromides before removal from the hood.

Reactivity Logic & Pathway Planning
The following diagram illustrates the divergent reactivity pathways. The "Green Path"

represents the standard, high-yield workflow.[1]
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Figure 1: Chemoselective workflow.[1] The benzylic position is addressed first to prevent side

reactions during the harsher thermal conditions of cross-coupling.

Experimental Protocols
Protocol A: Upstream Synthesis (Wohl-Ziegler
Bromination)
Context: Due to stability issues, it is often best to synthesize this intermediate fresh from 4-

bromo-2-methylanisole.[1]

Reagents:

Substrate: 4-Bromo-2-methylanisole (1.0 equiv)[1]

Reagent: N-Bromosuccinimide (NBS) (1.05 equiv)[1]

Initiator: AIBN (Azobisisobutyronitrile) (0.05 equiv) or Benzoyl Peroxide.[1]

Solvent: Benzotrifluoride (Green alternative to

) or Acetonitrile.[1]

Procedure:

Dissolution: Dissolve 4-bromo-2-methylanisole in anhydrous Benzotrifluoride (0.5 M

concentration) under

.
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Addition: Add NBS and AIBN.

Initiation: Heat to reflux (approx. 80-85°C). Note: If using CCl4, initiation is visible by a color

change from red-orange to pale yellow as bromine is consumed.[1]

Monitoring: Monitor by TLC (Hexane/EtOAc). Reaction typically completes in 2–4 hours.[1]

Workup: Cool to 0°C to precipitate succinimide. Filter through a celite pad.[1]

Purification: Concentrate filtrate. If necessary, recrystallize from Hexane/Heptane.[1] Do not

use silica column chromatography unless neutralized with 1%

, as the benzylic bromide degrades on acidic silica.

Protocol B: Benzylic Substitution (The "Warhead"
Deactivation)
Context: Functionalizing the reactive benzylic carbon with a primary amine.

Reagents:

Substrate: 4-Bromo-2-(bromomethyl)-1-methoxybenzene (1.0 equiv)[1]

Nucleophile: Benzylamine (or desired amine) (1.1 equiv)

Base:

(2.0 equiv) or DIPEA (1.5 equiv)

Solvent: DMF or Acetonitrile (Anhydrous)

Step-by-Step:

Preparation: Suspend 4-Bromo-2-(bromomethyl)-1-methoxybenzene and

in DMF at 0°C.

Addition: Add the amine dropwise over 15 minutes. Crucial: Slow addition at low temperature

prevents double-alkylation (formation of tertiary amines).[1]
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Reaction: Allow to warm to Room Temperature (RT) and stir for 2–6 hours.

Validation: Monitor consumption of starting material via LC-MS.

Workup: Dilute with EtOAc, wash with water (

) to remove DMF.[1] Dry organic layer over

.[1]

Yield Expectation: 85–95%.

Protocol C: Suzuki-Miyaura Cross-Coupling (Aryl
Functionalization)
Context: Reacting the now-stable intermediate with a boronic acid.[1]

Reagents:

Substrate: Product from Protocol B (1.0 equiv)

Boronic Acid: Phenylboronic acid derivative (1.2 equiv)

Catalyst:

(5 mol%) - Preferred for steric bulk.[1]

Base:

(2M aqueous solution, 3.0 equiv)[1]

Solvent: 1,4-Dioxane (degassed).[1]

Step-by-Step:

Inerting: Charge a reaction vial with the aryl bromide substrate, boronic acid, and Pd-

catalyst. Cycle vacuum/Nitrogen

.[1]
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Solvation: Add degassed Dioxane and aqueous base.

Reaction: Heat to 90°C for 12–16 hours.

Filtration: Filter through Celite to remove Pd black.[1]

Purification: Flash chromatography (Silica gel).

Troubleshooting & Critical Parameters
Issue Probable Cause Corrective Action

Low Yield (Step 1) Hydrolysis of Benzylic Br

Ensure all solvents are

anhydrous.[1] Store NBS in a

desiccator.

Polysubstitution (Step 2)
Amine is too nucleophilic /

Excess reagent

Use 0°C addition.[1] Use a

slight excess of the amine (1.1

equiv) but add the bromide to

the amine solution if double

alkylation persists.

Dehalogenation (Step 3) Protodebromination

Reduce reaction temperature

to 70°C. Switch solvent to

Toluene/Ethanol/Water mix.

Black Precipitate Pd catalyst decomposition

Ensure rigorous degassing of

solvents (sparge with Argon for

15 mins).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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